N-[(3-methoxy-1,2-thiazol-5-yl)methyl]-N-methyl-1-quinolin-3-ylmethanamine

• IUPAC Name: N-[(3-methoxy-1,2-thiazol-5-yl)methyl]-N-methyl-1-quinolin-3-ylmethanamine
• InChI: InChI=1S/C16H17N3OS/c1-19(11-14-8-16(20-2)18-21-14)10-12-7-13-5-3-4-6-15(13)17-9-12/h3-9H,10-11H2,1-2H3
• InChI Key: WMPXNLWNOIJBON-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=CC2=CC=CC=C2N=C1)CC3=CC(=NS3)OC
• Molecular Formula: C16H17N3OS
• Molecular Weight: 299.4 g/mol

Description

N-[(3-methoxy-1,2-thiazol-5-yl)methyl]-N-methyl-1-quinolin-3-ylmethanamine is a complex organic compound that features a quinoline core structure substituted with a methoxy-thiazole moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[(3-methoxy-1,2-thiazol-5-yl)methyl]-N-methyl-1-quinolin-3-ylmethanamine typically involves multi-step organic reactions. One common approach is to start with the quinoline derivative, which undergoes a series of reactions including alkylation, thiazole formation, and methoxylation. The reaction conditions often involve the use of solvents like dichloromethane or toluene, and catalysts such as palladium or copper complexes.

Industrial Production Methods

Industrial production of this compound may involve optimized synthetic routes to ensure high yield and purity. Techniques such as continuous flow chemistry and automated synthesis platforms can be employed to scale up the production. The use of green chemistry principles, such as solvent recycling and energy-efficient processes, is also considered to minimize environmental impact.

Chemical Reactions Analysis

Types of Reactions

N-[(3-methoxy-1,2-thiazol-5-yl)methyl]-N-methyl-1-quinolin-3-ylmethanamine can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents like potassium permanganate or chromium trioxide, leading to the formation of quinoline N-oxides.

Reduction: Reduction reactions can be carried out using hydrogen gas in the presence of a palladium catalyst, resulting in the formation of reduced quinoline derivatives.

Substitution: Nucleophilic substitution reactions can occur at the methoxy-thiazole moiety, where nucleophiles such as amines or thiols replace the methoxy group.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Hydrogen gas with palladium on carbon as a catalyst.

Substitution: Nucleophiles like amines or thiols in the presence of a base such as sodium hydride.

Major Products Formed

Oxidation: Quinoline N-oxides.

Reduction: Reduced quinoline derivatives.

Substitution: Substituted thiazole derivatives.

Scientific Research Applications

N-[(3-methoxy-1,2-thiazol-5-yl)methyl]-N-methyl-1-quinolin-3-ylmethanamine has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential as a bioactive molecule with antimicrobial or anticancer properties.

Medicine: Explored as a potential therapeutic agent due to its ability to interact with biological targets.

Industry: Utilized in the development of advanced materials, such as organic semiconductors or light-emitting diodes (LEDs).

Mechanism of Action

The mechanism of action of N-[(3-methoxy-1,2-thiazol-5-yl)methyl]-N-methyl-1-quinolin-3-ylmethanamine involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity. For example, it may inhibit the activity of certain kinases or interact with DNA, affecting cellular processes such as proliferation and apoptosis. The exact pathways and molecular targets depend on the specific application and biological context.

Comparison with Similar Compounds

Similar Compounds

• N-[(3-methyl-1,2-thiazol-5-yl)methyl]-N-methyl-1-quinolin-3-ylmethanamine
• N-[(3-ethoxy-1,2-thiazol-5-yl)methyl]-N-methyl-1-quinolin-3-ylmethanamine
• N-[(3-chloro-1,2-thiazol-5-yl)methyl]-N-methyl-1-quinolin-3-ylmethanamine

Uniqueness

N-[(3-methoxy-1,2-thiazol-5-yl)methyl]-N-methyl-1-quinolin-3-ylmethanamine is unique due to the presence of the methoxy group on the thiazole ring, which can influence its chemical reactivity and biological activity. This structural feature may enhance its ability to interact with specific molecular targets, making it a valuable compound for research and development in various scientific fields.